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Compound of Interest

Compound Name: Z-Ile-NH

Cat. No.: B15287081 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This document provides immediate, essential safety and logistical information for handling Z-

Isoleucine Amide (Z-Ile-NH₂), a protected amino acid derivative commonly used in peptide

synthesis and pharmaceutical research. Adherence to these guidelines is critical for ensuring

personnel safety and maintaining a secure laboratory environment.

Chemical Identification and Properties
Chemical Name: N-alpha-Benzyloxycarbonyl-L-isoleucine amide

Abbreviation: Z-L-Ile-NH₂

CAS Number: 86161-49-1

Molecular Formula: C₁₄H₂₀N₂O₃

Molecular Weight: 264.32 g/mol

While a specific Safety Data Sheet (SDS) for Z-Isoleucine Amide is not readily available, the

following data has been compiled from supplier information and general knowledge of related

chemical compounds. As with any chemical with incomplete hazard data, it should be handled

with caution, assuming it may be hazardous.
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Property Value Citation

Synonyms

Z-L-Ile-NH₂, Z-(2S,3S)-2-

amino-3-methylpentanoic acid

amide, Z-(2S,3S)-2-amino-3-

methylvaleric acid amide

Purity Typically ≥99%

Appearance White to off-white solid/powder

Storage Conditions Store at 0-8°C

Solubility

Soluble in organic solvents

used in peptide synthesis (e.g.,

DMF, NMP). Solubility in water

is expected to be low.

Hazard Classification

Not explicitly classified. Handle

as a potentially hazardous

substance. For research and

industrial use only.

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data, a conservative approach to PPE is mandatory. The

following PPE should be worn at all times when handling Z-Isoleucine Amide:

Eye Protection: Chemical safety goggles that meet ANSI Z87.1 standards are required. A

face shield should be worn in situations with a higher risk of splashes.

Hand Protection: Nitrile gloves are recommended. Ensure gloves are compatible with the

solvents being used. Regularly inspect gloves for any signs of degradation or puncture and

replace them immediately if compromised.

Body Protection: A laboratory coat is required. For operations with a higher risk of splashes

or aerosol generation, consider using a chemically resistant apron or coveralls.
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Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with an appropriate particulate filter (e.g., N95 or P100) should be used

in a well-ventilated area or a fume hood.

Operational Plans: Handling and Disposal
Standard Handling Protocol

Preparation: Before handling, ensure that all necessary PPE is donned correctly. Prepare the

work area by ensuring it is clean, uncluttered, and within a properly functioning chemical

fume hood.

Weighing and Transfer: To minimize dust generation, weigh and transfer the solid compound

carefully. Use a spatula and a weighing paper or a suitable container. Avoid creating dust

clouds.

Dissolution: When dissolving the compound, add the solvent slowly to the solid. If necessary,

use gentle agitation or sonication to aid dissolution.

Post-Handling: After handling, thoroughly clean the work area. Decontaminate any surfaces

that may have come into contact with the chemical. Wash hands thoroughly with soap and

water.

Disposal Plan
All waste containing Z-Isoleucine Amide, including empty containers, contaminated PPE, and

solutions, must be treated as hazardous chemical waste.

Segregation: Segregate waste containing Z-Isoleucine Amide from other waste streams.

Containerization: Use clearly labeled, sealed, and appropriate waste containers.

Disposal: Dispose of the chemical waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations. Do not dispose of this

chemical down the drain.

Emergency Procedures: Spills and Exposure
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Spill Response Workflow

Z-Ile-NH₂ Spill Response

Spill Occurs Evacuate Immediate Area Alert Colleagues and Supervisor Assess Spill Size and Hazard Small Spill?

Large Spill

No

Absorb Spill with
Inert Material

Yes

Contact EHS Immediately
Secure the Area
(Restrict Access)

Complete Spill Report

Collect Absorbed Material
into Waste Container Decontaminate Spill Area Dispose of as

Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a Z-Isoleucine Amide spill.

Accidental Exposure Response

Accidental Exposure to Z-Ile-NH₂

Exposure Occurs
Remove Contaminated

Clothing and PPE
Eye Contact?

Wash Affected Area

Skin Contact?No

Flush Eyes with Water
for 15 minutes

Yes

Inhalation?
No

Wash Skin with Soap
and Water for 15 minutes

Yes

Ingestion?

No

Move to Fresh Air

Yes

Rinse Mouth with Water
(Do Not Induce Vomiting)

Yes

Seek Immediate
Medical Attention

Report Incident to
Supervisor and EHS

Click to download full resolution via product page

Caption: First aid procedures for accidental exposure to Z-Isoleucine Amide.
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[https://www.benchchem.com/product/b15287081#personal-protective-equipment-for-
handling-z-ile-nh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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